molecular formula C11H10N2O B1335021 2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one CAS No. 69099-74-7

2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one

Cat. No. B1335021
CAS RN: 69099-74-7
M. Wt: 186.21 g/mol
InChI Key: JUWKFPCTXSBEAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one” is a chemical compound. It is a derivative of pyridazine, which is a class of compounds containing a six-membered ring with two nitrogen atoms and four carbon atoms .


Synthesis Analysis

The synthesis of similar compounds has been studied. For instance, the reaction of 1,3-indanedione-derived donor-acceptor cyclopropanes with phenylhydrazine in the presence of catalytic amounts of scandium trifluoromethanesulfonate leads to the formation of indeno[1,2-c]pyridazine derivatives .

Scientific Research Applications

Synthesis and Biological Evaluation

2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one is explored in scientific research for its potential biological activities and chemical properties. It has been synthesized and evaluated alongside other rigid structural modifications for positive inotropic activity, demonstrating potent effects comparable to related phenylpyridazinones (Sircar et al., 1986). This research underscores the importance of structural modification in enhancing biological activity.

Antihypertensive and Antithrombotic Properties

Research into the antihypertensive and antithrombotic properties of 2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one derivatives has shown significant potential. These compounds, specifically 7-amino and 7-acylamino substituted derivatives, have demonstrated noteworthy antihypertensive and antithrombotic effects, making them promising candidates for the treatment of hypertension and thrombosis (Cignarella et al., 1986).

Electrochemical Properties

The electrochemical reduction of pyridazin-3-ones, including compounds related to 2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one, has been investigated, revealing that the first reduction always occurs at the 4,5-double bond. This study contributes to the understanding of the electrochemical behavior of pyridazin-3-ones, which is crucial for their potential application in electronic and optoelectronic devices (Hazard et al., 1990).

properties

IUPAC Name

2,4,4a,5-tetrahydroindeno[1,2-c]pyridazin-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N2O/c14-10-6-8-5-7-3-1-2-4-9(7)11(8)13-12-10/h1-4,8H,5-6H2,(H,12,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JUWKFPCTXSBEAD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2CC(=O)NN=C2C3=CC=CC=C31
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30988822
Record name 4a,5-Dihydro-4H-indeno[1,2-c]pyridazin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30988822
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

186.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3,4,4a-Tetrahydro-5H-indeno(1,2-C)pyridazin-3-one

CAS RN

69099-74-7
Record name 5H-Indeno(1,2-c)pyridazin-3-one, 2,3,4,4a-tetrahydro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069099747
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4a,5-Dihydro-4H-indeno[1,2-c]pyridazin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30988822
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of 0.53 g (0.011 mol) of hydrazine hydrate dissolved in 25 mL ethanol was added 1.2 g (0.0089 mol) of the product from step B. The reaction mixture was refluxed for 18 hours, cooled to room temperature, concentrated under vacuum, added 100 mL H2O and extracted with ethyl acetate (3×50 mL), washed with brine (1×100 mL), dried over anhydrous magnesium sulfate, filtered and concentrated under vacuum to afford 1.0 g of a yellow solid.
Quantity
0.53 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.